Cas no 112997-70-3 (2-hydroxyethanaminium 4-{[4-(acetylsulfamoyl)phenyl]amino}-4-oxobutanoate)

• Product Name: 2-hydroxyethanaminium 4-{[4-(acetylsulfamoyl)phenyl]amino}-4-oxobutanoate
• CAS No: 112997-70-3
• MF: C₁₄H₂₁N₃O₇S
• MW: 375.397442579269
• CID: 1200863
• PubChem ID: 60592
• Update Time: 2025-04-20

2-hydroxyethanaminium 4-{[4-(acetylsulfamoyl)phenyl]amino}-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• 2-hydroxyethanaminium 4-{[4-(acetylsulfamoyl)phenyl]amino}-4-oxobutanoate
• 4-[4-(acetylsulfamoyl)anilino]-4-oxobutanoate,2-hydroxyethylazanium
• DTXSID60150257
• 112997-70-3

• Inchi： 1S/C12H14N2O6S.C2H7NO/c1-8(15)14-21(19,20)10-4-2-9(3-5-10)13-11(16)6-7-12(17)18;3-1-2-4/h2-5H,6-7H2,1H3,(H,13,16)(H,14,15)(H,17,18);4H,1-3H2
• InChI Key： ZYOXGNXCBDWBMI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CCC(=O)[O-])=O)(NC(C)=O)(=O)=O.OCC[NH3+]

Computed Properties

• Exact Mass: 375.11013
• Monoisotopic Mass: 375.110021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 507
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189

Experimental Properties

• Boiling Point: 720.6°C at 760 mmHg
• Flash Point: 389.6°C
• PSA: 180.34